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Compound of Interest

Compound Name: P-Hydroxybenzaldehyde-13C6

Cat. No.: B018057

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and a procedural plan for the safe disposal of P-
Hydroxybenzaldehyde-13C6, a non-radioactive, stable isotope-labeled compound.

Immediate Safety and Handling Precautions

P-Hydroxybenzaldehyde-13C6 shares the same chemical hazards as its unlabeled
counterpart. It is crucial to handle this compound in accordance with its Safety Data Sheet
(SDS). Key safety considerations include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

» Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.

e Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with
water.

o Spill Response: In the event of a spill, collect the material using appropriate methods to
avoid dust generation and dispose of it as hazardous waste.

Quantitative Data Summary
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The following table summarizes key hazard and disposal information for P-

Hydroxybenzaldehyde. Note that the isotopic labeling with 13C does not alter the chemical

properties of the molecule.

Property

Value

Reference

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing dust.
P280: Wear protective
gloves/eye protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1](21(3]

Disposal Method

Dispose of contents/container
to an approved waste disposal

plant.

Special Considerations

Offer surplus and non-
recyclable solutions to a
licensed disposal company.
May be dissolved in a

combustible solvent and

burned in a chemical scrubber.

Isotope-Specific Disposal Considerations

P-Hydroxybenzaldehyde-13C6 is labeled with a stable isotope, Carbon-13, which is not

radioactive.[3] Therefore, no special precautions for radioactivity are required for its disposal.

The waste can be handled according to its chemical hazards, following the same procedures

as for unlabeled p-hydroxybenzaldehyde.[3][4]
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Step-by-Step Disposal Protocol

Follow this procedure to ensure the safe and compliant disposal of P-Hydroxybenzaldehyde-
13C6:

o Waste Identification and Segregation:

o Clearly label the waste container as "Hazardous Waste" and specify the contents: "P-
Hydroxybenzaldehyde-13C6".

o Do not mix with other waste streams unless compatibility has been confirmed.
» Containerization:
o Use a compatible, sealable, and properly labeled container for waste collection.
o Ensure the container is kept closed except when adding waste.
o Storage:
o Store the waste container in a designated satellite accumulation area.
o Segregate from incompatible materials.
e Waste Pickup and Disposal:

o Arrange for waste collection through your institution's Environmental Health & Safety
(EH&S) department or a licensed chemical waste disposal contractor.

o Provide the waste manifest or any required documentation to the disposal personnel.

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of P-Hydroxybenzaldehyde-13C6.
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Disposal Workflow for P-Hydroxybenzaldehyde-13C6

On-Site Handling
Identify Waste:
P-Hydroxybenzaldehyde-13C6
[Wear Appropriate PPE]

Gegregate as Chemical Waste]

Containerize in a Labeled,
Compatible Container

l

Store in Designated
Satellite Accumulation Area

Container Full or
Ready for Disposal

Disposal| Process
Contact Environmental Health
& Safety (EH&S)

:

Schedule Waste Pickup

l

Provide Waste Manifest/
Documentation

l

Licensed Disposal Vendor
Collects Waste

Click to download full resolution via product page

Disposal workflow for P-Hydroxybenzaldehyde-13C6.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of P-Hydroxybenzaldehyde-13C6, fostering a culture of
safety and compliance within the research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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